(3,5-Dinitrophenyl)(4-(6-(4-ethylpiperazin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: (3,5-dinitrophenyl)-[4-[6-(4-ethylpiperazin-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H26N8O5/c1-2-24-5-7-25(8-6-24)19-3-4-20(23-22-19)26-9-11-27(12-10-26)21(30)16-13-17(28(31)32)15-18(14-16)29(33)34/h3-4,13-15H,2,5-12H2,1H3
• InChI Key: WHMCRKGGLDDNHC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C21H26N8O5
• Molecular Weight: 470.5 g/mol
• CAS No.: 898437-95-1

Description

(3,5-Dinitrophenyl)(4-(6-(4-ethylpiperazin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C21H26N8O5 and its molecular weight is 470.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to (3,5-Dinitrophenyl)(4-(6-(4-ethylpiperazin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone have been explored for their antimicrobial properties. For instance, Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives showing variable and modest activity against bacteria and fungi, highlighting the potential of such compounds in antimicrobial research (Patel, Agravat, & Shaikh, 2011).

Anticancer and Antituberculosis Activity

The synthesis and evaluation of related piperazine compounds have also been studied for their potential anticancer and antituberculosis effects. A study by Mallikarjuna, Padmashali, and Sandeep (2014) demonstrated that certain derivatives exhibited significant activity against cancer and tuberculosis (Mallikarjuna, Padmashali, & Sandeep, 2014).

Structure and Characterization

The structural aspects of similar compounds have been a focus as well. Lv, Ding, and Zhao (2013) conducted X-ray structure characterization of novel pyrazole carboxamide derivatives containing piperazine moiety (Lv, Ding, & Zhao, 2013). This type of research is crucial for understanding the molecular framework and potential applications of these compounds.

Anti-Inflammatory and Analgesic Activity

Compounds with structures akin to the one have been investigated for their anti-inflammatory and analgesic potential. For example, Refaat, Khalil, and Kadry (2007) synthesized novel derivatives and tested them for anti-inflammatory activity, indicating the therapeutic potential of such compounds (Refaat, Khalil, & Kadry, 2007).